Cas no 1805156-50-6 (Ethyl 5-chloro-4-cyano-2-methylphenylacetate)

• Product Name: Ethyl 5-chloro-4-cyano-2-methylphenylacetate
• CAS No: 1805156-50-6
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4796524
• Update Time: 2025-06-13

Ethyl 5-chloro-4-cyano-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-cyano-2-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)6-9-5-11(13)10(7-14)4-8(9)2/h4-5H,3,6H2,1-2H3
• InChI Key： OANXDZDXXQXNTR-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-4-cyano-2-methylphenylacetate

Recent Advances in the Study of Ethyl 5-chloro-4-cyano-2-methylphenylacetate (CAS: 1805156-50-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 5-chloro-4-cyano-2-methylphenylacetate (CAS: 1805156-50-6) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases. This research brief consolidates the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential pharmaceutical applications.

One of the most significant advancements in the study of Ethyl 5-chloro-4-cyano-2-methylphenylacetate is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated that this ester serves as a crucial precursor in the construction of pyridine and pyrimidine derivatives, which are core structures in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry reported the efficient conversion of this compound into potent kinase inhibitors through a series of carefully optimized reactions, showcasing its utility in medicinal chemistry.

In terms of biological activity, recent investigations have revealed that derivatives of Ethyl 5-chloro-4-cyano-2-methylphenylacetate exhibit promising antimicrobial properties. A team at the University of Cambridge identified several analogs with significant activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, making these compounds potential candidates for addressing the global antibiotic resistance crisis.

The compound's potential in central nervous system (CNS) drug development has also been explored. Neuropharmacology studies published in ACS Chemical Neuroscience (2024) demonstrated that certain modifications of the Ethyl 5-chloro-4-cyano-2-methylphenylacetate scaffold yield molecules with selective affinity for GABA receptors. These findings open new avenues for developing anxiolytic and anticonvulsant medications with improved safety profiles compared to existing treatments.

From a synthetic chemistry perspective, recent work has focused on developing more sustainable production methods for Ethyl 5-chloro-4-cyano-2-methylphenylacetate. Green chemistry approaches, including catalytic processes and solvent-free reactions, have been successfully applied to its synthesis, as reported in a 2024 Green Chemistry publication. These advancements not only improve the environmental footprint of production but also enhance the compound's accessibility for research and development purposes.

Looking forward, the versatility of Ethyl 5-chloro-4-cyano-2-methylphenylacetate continues to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems and as a scaffold for PROTAC (proteolysis targeting chimera) development. The compound's unique chemical properties, combined with the growing body of research supporting its utility, position it as a valuable asset in the ongoing pursuit of novel therapeutic solutions.